Cas no 1805582-66-4 (Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-)

• Product Name: Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-
• CAS No: 1805582-66-4
• MF: C₈H₄Br₂ClFO
• MW: 330.376163482666
• CID: 5220769
• Update Time: 2026-03-06

Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-

• Inchi： 1S/C8H4Br2ClFO/c9-3-6(13)4-1-2-5(10)7(11)8(4)12/h1-2H,3H2
• InChI Key： SLOAGDJFMLZMAA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C(Cl)=C1F)CBr

Additional information on Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-

Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- (CAS No. 1805582-66-4): A Comprehensive Overview

Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-, identified by its CAS number 1805582-66-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, characterized by bromine, chlorine, and fluorine substituents, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The synthesis of Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- involves a series of well-defined chemical reactions that highlight the compound's versatility. The presence of multiple halogen atoms enhances its reactivity, making it a useful intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and yield of its production, paving the way for larger-scale applications.

In the context of pharmaceutical research, this compound has shown promise as a building block for the development of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. The bromine and chlorine substituents, in particular, are known to influence the pharmacokinetic properties of drugs, potentially enhancing their bioavailability and metabolic stability.

Recent studies have explored the pharmacological profile of derivatives of Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)-. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors and other targeted therapies. The fluorine atom, while relatively small, plays a crucial role in modulating the binding affinity of drug candidates to their biological targets. This has led to the development of new strategies for optimizing drug design.

The compound's relevance extends beyond academic research into industrial applications. Its unique properties make it a candidate for use in material science and specialty chemicals. For instance, it can serve as a precursor in the synthesis of polymers with tailored electronic properties or as a ligand in catalytic systems. The growing demand for high-performance materials has increased interest in exploring such versatile intermediates.

The safety and handling of Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- are critical considerations in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment and working in well-ventilated areas to minimize exposure risks.

The future prospects for this compound are promising. As research continues to uncover new applications and synthetic pathways, its importance is likely to grow. Collaborative efforts between academia and industry are essential to fully realize its potential. By leveraging cutting-edge technologies and innovative approaches, scientists can harness the unique properties of Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- to advance both pharmaceutical and material science initiatives.

In conclusion, Ethanone, 2-bromo-1-(4-bromo-3-chloro-2-fluorophenyl)- (CAS No. 1805582-66-4) represents a fascinating compound with diverse applications. Its structural complexity and functional group distribution make it a valuable asset in chemical synthesis and drug development. As research progresses, we can expect to see further refinements in its production and application, solidifying its role as a key player in modern chemical research.